Cas no 2229134-55-6 (2-(1-amino-2-methylpropan-2-yl)-3-bromophenol)

• Product Name: 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol
• CAS No: 2229134-55-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5898181
• PubChem ID: 165682727
• Update Time: 2025-06-26

2-(1-amino-2-methylpropan-2-yl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol
• EN300-1922410
• 2229134-55-6

• Inchi： 1S/C10H14BrNO/c1-10(2,6-12)9-7(11)4-3-5-8(9)13/h3-5,13H,6,12H2,1-2H3
• InChI Key： FKMAWXWXKHPTQF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)(C)CN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol

Recent Advances in the Study of 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol (CAS: 2229134-55-6)

The compound 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol (CAS: 2229134-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenol core and aminoalkyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of targeted drug design and development.

One of the key advancements in the study of this compound is its role as a potential inhibitor of specific enzymatic pathways. Researchers have demonstrated that 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol exhibits selective binding affinity towards certain kinases, which are critical in the regulation of cellular processes such as proliferation and apoptosis. This selectivity makes it a valuable candidate for further investigation in oncology and inflammatory diseases.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers detailed the synthetic route for 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol, highlighting its scalability and purity. The study also explored the compound's pharmacokinetic properties, including its stability, bioavailability, and metabolic pathways. These findings are crucial for understanding how the molecule behaves in vivo and for guiding future formulation strategies.

Another significant study, published in Bioorganic & Medicinal Chemistry Letters, investigated the structural-activity relationship (SAR) of 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol derivatives. By modifying the aminoalkyl and bromophenol moieties, researchers identified several analogs with enhanced potency and reduced off-target effects. These analogs are currently being evaluated in preclinical models for their efficacy and safety profiles.

Beyond its therapeutic potential, 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol has also been explored as a tool compound in chemical biology. Its ability to selectively label and modulate specific protein targets has made it useful in proteomics and target identification studies. For instance, a recent study utilized this compound to probe the interactome of a poorly characterized kinase, shedding light on its role in disease pathogenesis.

In conclusion, the ongoing research on 2-(1-amino-2-methylpropan-2-yl)-3-bromophenol (CAS: 2229134-55-6) underscores its versatility and potential in both therapeutic and exploratory applications. Future studies are expected to further elucidate its mechanisms of action and optimize its properties for clinical translation. The compound's unique chemical structure and biological activity position it as a promising candidate for the next generation of targeted therapies.